Cas no 2023633-61-4 (1-(benzyloxy)isoquinolin-5-amine)

• Product Name: 1-(benzyloxy)isoquinolin-5-amine
• CAS No: 2023633-61-4
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 6433364
• PubChem ID: 165532894
• Update Time: 2025-07-02

1-(benzyloxy)isoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)isoquinolin-5-amine
• 2023633-61-4
• EN300-1296064

• Inchi： 1S/C16H14N2O/c17-15-8-4-7-14-13(15)9-10-18-16(14)19-11-12-5-2-1-3-6-12/h1-10H,11,17H2
• InChI Key： KARQMOTZYORRIQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C2C=CC=C(C=2C=CN=1)N

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(benzyloxy)isoquinolin-5-amine

Professional Introduction to Compound with CAS No. 2023633-61-4 and Product Name: 1-(benzyloxy)isoquinolin-5-amine

1-(benzyloxy)isoquinolin-5-amine, identified by its Chemical Abstracts Service (CAS) number 2023633-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline derivatives, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications. The structural motif of 1-(benzyloxy)isoquinolin-5-amine incorporates both a benzyloxy group and an amine substituent on the isoquinoline core, which together contribute to its unique chemical properties and biological functions.

The isoquinoline scaffold is a privileged structure in drug discovery, owing to its presence in numerous bioactive natural products and pharmacologically relevant molecules. Modifications at specific positions on the isoquinoline ring, such as the 5-position, can significantly alter the pharmacokinetic and pharmacodynamic profiles of the compound. In the case of 1-(benzyloxy)isoquinolin-5-amine, the introduction of the benzyloxy group at the 1-position and the amine at the 5-position creates a molecule with potential interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-(benzyloxy)isoquinolin-5-amine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The benzyloxy group is known to enhance metabolic stability, while the amine moiety can participate in hydrogen bonding interactions, crucial for target binding affinity.

The synthesis of 1-(benzyloxy)isoquinolin-5-amine involves multi-step organic transformations, including functional group interconversions and regioselective modifications. The precise control of reaction conditions is essential to achieve high yields and purity, which are critical for subsequent biological evaluations. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve scalability.

In vitro studies have begun to unravel the potential pharmacological effects of 1-(benzyloxy)isoquinolin-5-amine. Preliminary data indicate that this compound may modulate signaling pathways associated with cell proliferation and survival. The ability to interact with specific protein targets could make it a valuable tool for developing novel therapeutic strategies against diseases characterized by aberrant cellular activity. Additionally, its structural features may allow for further derivatization, enabling the exploration of analogs with enhanced potency or selectivity.

The growing interest in 1-(benzyloxy)isoquinolin-5-amine is reflected in the increasing number of research publications discussing its synthesis, characterization, and potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovative approaches to evaluate its therapeutic potential. Preclinical studies are being designed to assess its safety profile and efficacy in animal models, paving the way for future clinical investigations.

The role of bioinformatics in drug discovery has also been instrumental in identifying promising candidates like 1-(benzyloxy)isoquinolin-5-amine. High-throughput virtual screening (HTVS) algorithms can rapidly sift through large databases of compounds to identify those with high binding affinity for target proteins. This approach has been successfully applied to prioritize candidates for experimental validation, reducing the time and cost associated with traditional screening methods.

Future directions in the study of 1-(benzyloxy)isoquinolin-5-amine include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic effects and help identify potential side effects. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to elucidate its binding conformation within target proteins.

The development of novel pharmaceutical agents often requires iterative optimization based on structural modifications guided by biological feedback. The flexibility offered by the structure of 1-(benzyloxy)isoquinolin-5-amine allows for diverse chemical modifications at multiple sites, enabling researchers to fine-tune its properties for optimal efficacy. Such structural diversity is a hallmark of successful drug candidates that have made significant impacts in modern medicine.

As research continues to uncover new applications for 1-(benzyloxy)isoquinolin-5-amine, it is likely that this compound will play an increasingly important role in therapeutic development. Its unique combination of structural features makes it a versatile scaffold for designing molecules with tailored biological activities. By leveraging advances in synthetic chemistry, computational biology, and preclinical testing, scientists are poised to harness the full potential of this promising compound.